Cas no 2550997-83-4 (5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride)

• Product Name: 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• CAS No: 2550997-83-4
• MF: C₄H₈ClN₃O₂
• MW: 165.578219413757
• MDL: MFCD32875141
• CID: 5671157
• PubChem ID: 155822432
• Update Time: 2025-06-23

5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27150005
• 2550997-83-4
• 5-[(1S)-1-Aminoethyl]-3H-1,3,4-oxadiazol-2-one;hydrochloride
• 5-[(1S)-1-aminoethyl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

• MDL： MFCD32875141
• Inchi： 1S/C4H7N3O2.ClH/c1-2(5)3-6-7-4(8)9-3;/h2H,5H2,1H3,(H,7,8);1H/t2-;/m0./s1
• InChI Key： QIBWUYSPCSXIGB-DKWTVANSSA-N
• SMILES： Cl.O1C(NN=C1[C@H](C)N)=O

Computed Properties

• Exact Mass: 165.0305042g/mol
• Monoisotopic Mass: 165.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Comprehensive Overview of 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 2550997-83-4)

The compound 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 2550997-83-4) is a chemically synthesized molecule with significant potential in pharmaceutical research and development. This heterocyclic compound features a unique oxadiazolone core, which is increasingly recognized for its role in drug design due to its stability and bioactivity. The (1S)-1-aminoethyl substituent further enhances its pharmacological profile, making it a candidate for targeting specific enzymes or receptors in therapeutic applications.

In recent years, the demand for novel small molecules like 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given the structural similarities to other bioactive oxadiazole derivatives. The hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 2550997-83-4 involves multi-step organic reactions, including cyclization and chiral resolution to achieve the desired (1S)-stereochemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. These methods align with Good Manufacturing Practices (GMP), ensuring compliance for preclinical studies.

From a commercial perspective, 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride is often searched alongside terms like "oxadiazole-based drugs", "chiral building blocks", and "pharmaceutical intermediates". Its relevance to cancer research and neurodegenerative diseases has also sparked interest, as evidenced by growing literature on oxadiazoles in PubMed and Google Scholar.

Environmental and safety considerations for this compound are strictly governed by REACH and OSHA guidelines. While not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound’s stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories.

In summary, 5-(1S)-1-aminoethyl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride represents a promising scaffold in medicinal chemistry. Its CAS No. 2550997-83-4 is a key identifier for procurement and regulatory documentation. As the pharmaceutical industry continues to explore structure-activity relationships (SAR), this compound is poised to contribute to next-generation therapeutics.